Cas no 2098010-42-3 (1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid
• CAS No: 2098010-42-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5727347
• PubChem ID: 121200568
• Update Time: 2025-10-30

1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026708398
• starbld0048899
• 1-(3,5-dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid
• 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)azetidine-3-carboxylic acid
• 2098010-42-3
• F1907-3769
• 3-Azetidinecarboxylic acid, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-
• 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C10H12N2O4/c1-5-8(6(2)16-11-5)9(13)12-3-7(4-12)10(14)15/h7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： FMFILCHVEGYKLS-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C(C)=NOC=2C)=O)C1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 498.3±45.0 °C(Predicted)
• pka: 3.71±0.20(Predicted)

Additional information on 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid

Recent Advances in the Study of 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid (CAS: 2098010-42-3)

The compound 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid (CAS: 2098010-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an azetidine core coupled with a dimethylisoxazole moiety, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a versatile building block in the synthesis of novel pharmacophores and its interactions with various biological targets.

One of the key areas of research involves the use of 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of inflammatory cytokines by selectively binding to the p65 subunit of NF-κB. The study employed a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mode, revealing a unique hydrogen-bonding network facilitated by the carboxylic acid group of the azetidine ring.

Further investigations have highlighted the compound's potential in oncology. Researchers at the University of Cambridge reported in Nature Chemical Biology that derivatives of 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid exhibited promising inhibitory effects against the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. The study utilized high-throughput screening and structure-activity relationship (SAR) analysis to identify optimal substituents for enhancing potency and selectivity. Notably, the introduction of a methyl group at the 3-position of the azetidine ring significantly improved metabolic stability in vivo.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of this compound. A 2024 paper in Organic Letters described a novel one-pot synthesis route using a Pd-catalyzed carbonylative coupling reaction, achieving a yield of 78% with excellent enantioselectivity. This methodological breakthrough addresses previous challenges associated with the scalability and cost-effectiveness of large-scale production, paving the way for broader applications in industrial settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid derivatives. A recent review in Bioorganic & Medicinal Chemistry Letters emphasized the need for further studies on bioavailability and toxicity profiles, particularly in the context of chronic administration. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 1-(3,5-Dimethylisoxazole-4-carbonyl)azetidine-3-carboxylic acid represents a compelling scaffold for drug discovery, with demonstrated applications in inflammation and oncology. The integration of computational modeling, synthetic chemistry, and biological evaluation continues to drive innovation in this area, offering new avenues for therapeutic intervention. Future studies are expected to focus on expanding its target repertoire and translating preclinical findings into clinical applications.